molecular formula C8H6N2O3 B8451683 5-Cyano-3-methoxypicolinic acid

5-Cyano-3-methoxypicolinic acid

Cat. No.: B8451683
M. Wt: 178.14 g/mol
InChI Key: PKCMALFBUDCIEY-UHFFFAOYSA-N
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Description

5-Cyano-3-methoxypicolinic acid is a useful research compound. Its molecular formula is C8H6N2O3 and its molecular weight is 178.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H6N2O3

Molecular Weight

178.14 g/mol

IUPAC Name

5-cyano-3-methoxypyridine-2-carboxylic acid

InChI

InChI=1S/C8H6N2O3/c1-13-6-2-5(3-9)4-10-7(6)8(11)12/h2,4H,1H3,(H,11,12)

InChI Key

PKCMALFBUDCIEY-UHFFFAOYSA-N

Canonical SMILES

COC1=C(N=CC(=C1)C#N)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 1-L flask, the methyl 5-cyano-3-methoxypicolinate (step 2, 4.51 g, 23.5 mmol) was taken up in THF (74 mL). The suspension was cooled to 0° C., and sodium hydroxide (1M, 24.64 mL, 24.64 mmol) was added. After 1 h, the reaction was concentrated under reduced pressure. The residue was taken up in 100 mL of water, and the aqueous phase was extracted with diethyl ether (50 mL), which was discarded. The aqueous phase was acidified with HCl (5M, 5.16 mL, 25.8 mmol). The aqueous phase was extracted with DCM (11×150 mL). The combined organic extracts were dried over MgSO4 and the filtrate was concentrated under reduced pressure to afford the title compound as a white solid. MS m/z=179 [M+H]+. Calculated for C8H6N2O3: 178. 1H NMR in CDCl3 δ: 8.48 (d, 1H, J=1.6), 7.71 (d, 1H, J=1.6), 4.08 (s, 3H).
Quantity
4.51 g
Type
reactant
Reaction Step One
Name
Quantity
74 mL
Type
solvent
Reaction Step One
Quantity
24.64 mL
Type
reactant
Reaction Step Two
Name
Quantity
5.16 mL
Type
reactant
Reaction Step Three

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